Cas no 850139-86-5 (N/A)

• Product Name: N/A
• CAS No: 850139-86-5
• Molecular Formula: C₁₂H₈Cl₄N₂O₄
• Molecular Weight: 386.015
• CID: 2065697
• PubChem ID: 11303705

N/A Properties

Names and Identifiers

• (-)-Pyrrolomycin H
• pyrrolomycin h
• CHEMBL513636
• CHEBI:222702
• (S)-(3,5-dichloro-2-methoxyphenyl)-(4,5-dichloro-3-nitro-1H-pyrrol-2-yl)methanol
• 850139-86-5

• InChIKey： VVULWSWLJUXPTK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8Cl4N2O4/c1-22-11-5(2-4(13)3-6(11)14)10(19)8-9(18(20)21)7(15)12(16)17-8/h2-3,10,17,19H,1H3
• SMILES： COc1c(Cl)cc(Cl)cc1C(O)c1[nH]c(Cl)c(Cl)c1N(=O)=O

Computed Properties

• Exact Mass: 385.920867Da
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 383.923818Da
• Heavy Atom Count: 22
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.357
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dichlorobenzenes